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Compound of Interest

Compound Name: Hydroxysafflor Yellow A

Cat. No.: B15566685

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential safety and logistical
information for the handling of Hydroxysafflor Yellow A (HSYA), a natural pigment with
significant pharmacological activities. Adherence to these procedures is critical for minimizing
risk and ensuring a safe laboratory environment.

Essential Safety Information

Hydroxysafflor Yellow A is a yellow amorphous powder.[1][2] While it has shown a high safety
profile in some in vivo studies, it is classified with specific hazards that necessitate careful
handling and the use of appropriate personal protective equipment (PPE).[3]

Hazard Identification and Precautionary Measures
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Hazard Statement

Precautionary Statement

H317: May cause an allergic skin reaction.

P280: Wear protective gloves/protective

clothing/eye protection/face protection.

H319: Causes serious eye irritation.

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

P272: Contaminated work clothing should not

be allowed out of the workplace.

P302+P352: IF ON SKIN: Wash with plenty of

water.

P333+P313: If skin irritation or rash occurs: Get

medical advice/attention.

P362+P364: Take off contaminated clothing and
wash it before reuse.

P501: Dispose of contents/container in
accordance with

local/regional/national/international regulations.

Physical and Chemical Properties

Understanding the physical and chemical properties of HSYA is crucial for its proper handling

and storage.
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Property

Value

Molecular Formula

C27H32016

Appearance Yellow amorphous powder[1][2]
Highly soluble in water, DMSO, pyridine,
- methanol, and ethanol.[1][4] Hardly dissolves in
Solubility . - .
lipophilic solvents like ethyl-acetate, ether,
benzene, and chloroform.[1][2]
N Unstable and degrades under high temperature,
Stability

alkaline conditions, and illumination.[1][2]

Storage Temperature

Recommended storage at -20°C.[5] Another

source suggests storage at or below -15°C.[6]

Toxicity Summary

Subchronic toxicity studies in rats have provided some insights into the potential effects of

HSYA.

Study Type

Dosage

Observed Effects

Subchronic Toxicity (Rats)

60 mg/kg and 180 mg/kg (90-
day daily IP injection)

Prolonged blood coagulation
time without affecting the
normal coagulation process.[7]
[8] No animal deaths from

hemorrhaging were observed.

[7](8]

180 mg/kg (90-day daily IP

injection)

Slight nephrotoxicity, including
round tubular figures and
breaking-off of the tubular
epithelium.[7][8] Increased
liver index without obvious
pathological changes in liver
histology.[7][8]
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Operational and Disposal Plans

A clear, step-by-step approach to handling and disposing of HSYA is essential for laboratory
safety and regulatory compliance.

Experimental Workflow for Handling Hydroxysafflor
Yellow A

The following diagram outlines the standard procedure for working with HSYA in a laboratory

setting.
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\_ Handling and Experimentation )

(Decontaminate work surfaces)

(Dispose of waste in designated chemical waste containers)

(Remove and properly dispose of or decontaminate PPE)

\_ Cleanup and Disposal )

Figure 1: Experimental Workflow for Handling HSYA

Click to download full resolution via product page

Figure 1: Experimental Workflow for Handling HSYA
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Emergency Response Plan: Exposure to Hydroxysafflor
Yellow A

In the event of an accidental exposure, immediate and appropriate action is crucial.
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Figure 2: Emergency Response for HSYA Exposure

Click to download full resolution via product page
Figure 2: Emergency Response for HSYA Exposure

Disposal Plan

All waste materials contaminated with Hydroxysafflor Yellow A should be treated as

hazardous chemical waste.
e Solid Waste:

o Collect any unused HSYA powder and contaminated disposable items (e.g., weigh boats,
gloves, wipes) in a clearly labeled, sealed container for chemical waste.
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Liquid Waste:

o Solutions containing HSYA should be collected in a designated, labeled container for
hazardous liquid waste.

o Do not dispose of HSYA solutions down the drain.
Final Disposal:

o All chemical waste must be disposed of through the institution's designated hazardous
waste management program, following all local, state, and federal regulations. If you are
unsure about the correct procedure, consult your institution's Environmental Health and
Safety (EHS) department.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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